Cas no 832126-82-6 ((2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• CAS No: 832126-82-6
• MF: C₁₄H₁₁BrOS
• MW: 307.205541849136
• MDL: MFCD04135213
• CID: 4717297
• Update Time: 2025-05-25

(2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• STK310239
• ST45086258
• (2E)-1-(3-bromophenyl)-3-(5-methyl(2-thienyl))prop-2-en-1-one
• (E)-1-(3-bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one
• (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

• MDL： MFCD04135213
• Inchi： 1S/C14H11BrOS/c1-10-5-6-13(17-10)7-8-14(16)11-3-2-4-12(15)9-11/h2-9H,1H3/b8-7+
• InChI Key： SVNVAUUVHGGCCE-BQYQJAHWSA-N
• SMILES： BrC1=CC=CC(=C1)C(/C=C/C1=CC=C(C)S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one

Research Briefing on (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS: 832126-82-6) in Chemical Biology and Pharmaceutical Applications

The compound (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one (CAS: 832126-82-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This chalcone derivative, characterized by a bromophenyl and methylthiophene moiety, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer drug development. Recent studies have explored its synthesis, molecular interactions, and pharmacological properties, positioning it as a candidate for further preclinical evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action as a selective kinase inhibitor. The study demonstrated that (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one effectively targets the ATP-binding site of specific protein kinases involved in cancer cell proliferation, with IC50 values in the low micromolar range. Molecular docking simulations revealed strong hydrophobic interactions between the bromophenyl group and the kinase's active site, while the methylthiophene moiety contributed to improved solubility and bioavailability compared to earlier analogs.

Further research published in Bioorganic & Medicinal Chemistry Letters highlighted the compound's anti-inflammatory properties. The study showed that this chalcone derivative significantly reduces the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophage cells by modulating the NF-κB signaling pathway. Structure-activity relationship (SAR) analysis indicated that the bromine substitution at the 3-position of the phenyl ring and the methyl group on the thiophene ring are critical for maintaining this biological activity while minimizing cytotoxicity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one. A 2024 paper in Organic Process Research & Development described a novel, scalable Claisen-Schmidt condensation method that achieves >90% yield with excellent stereoselectivity for the E-isomer. This improved synthesis route addresses previous challenges related to byproduct formation and purification, making the compound more accessible for pharmacological studies.

Pharmacokinetic studies conducted in rodent models have shown that the compound exhibits favorable absorption and distribution profiles, with a plasma half-life of approximately 4.5 hours. However, researchers note that further optimization may be required to improve metabolic stability, as in vitro studies with liver microsomes indicated significant phase I metabolism. Several research groups are currently exploring prodrug strategies and formulation approaches to enhance the compound's bioavailability for potential therapeutic applications.

In conclusion, (2E)-1-(3-Bromophenyl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one represents a promising scaffold for the development of novel therapeutic agents. Its dual activity as both a kinase inhibitor and anti-inflammatory agent suggests potential applications in oncology and chronic inflammatory diseases. Future research directions include comprehensive toxicology studies, further SAR optimization, and investigation of combination therapies with existing drugs. The compound's unique chemical structure (CAS: 832126-82-6) continues to serve as a valuable template for medicinal chemistry exploration in both academic and industrial settings.